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Compound of Interest

Compound Name: Hydroxy-PEG3-(CH2)2-Boc

Cat. No.: B1673973

Essential Safety and Handling Guide for
Hydroxy-PEG3-(CH2)2-Boc

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Hydroxy-PEG3-(CH2)2-Boc (CAS
Number: 186020-66-6). The following procedural guidance outlines the necessary personal
protective equipment (PPE), handling protocols, and disposal plans to ensure laboratory safety
and maintain experimental integrity.

Chemical Identifier:

Product Name: Hydroxy-PEG3-(CH2)2-Boc

CAS Number: 186020-66-6

Physical Form: Liquid[1]

Storage Temperature: 4°C, stored under nitrogen[1]

Hazard Identification: Based on the Globally Harmonized System (GHS), this compound is
classified with the following hazards:

e H302: Harmful if swallowed.[1]
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e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]
o H335: May cause respiratory irritation.[1][2]

The signal word for this chemical is "Warning".[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the required PPE for handling Hydroxy-PEG3-(CH2)2-Boc.
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PPE Category

Item

Specifications

Rationale

Eye & Face Protection

Safety Goggles or a
Face Shield

Must provide
protection against
chemical splashes. A
face shield should be
used in combination
with goggles for

maximum protection.

[3]

To protect against
splashes that can
cause serious eye
irritation.[1][2]

Hand Protection

Chemical-Resistant
Gloves

Nitrile or neoprene
gloves are
recommended.[3][4]
Inspect gloves for
integrity before each

use.

To prevent skin
contact which can

cause irritation.[1][2]

Body Protection

Laboratory Coat

A full-length lab coat
should be worn to
protect against skin
contact.[3][4]

To protect skin and
personal clothing from

contamination.[5]

Respiratory Protection

Chemical Fume Hood
or NIOSH-approved

Respirator

All handling of
Hydroxy-PEG3-
(CH2)2-Boc should be
conducted in a
certified chemical
fume hood to avoid
inhalation of vapors or

aerosols.[3]

To prevent inhalation
of vapors or mists that
may cause respiratory
tract irritation.[1][2][6]

[7]

Foot Protection

Closed-toe Shoes

Standard laboratory
practice to protect feet

from spills.[5]

To protect feet from
potential spills of the

chemical.

Operational and Handling Plan
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Proper handling techniques are critical to minimize exposure and maintain the quality of the
compound.

Engineering Controls:

e Always handle Hydroxy-PEG3-(CH2)2-Boc in a well-ventilated area, preferably within a
chemical fume hood.[3]

e An eyewash station and safety shower must be readily accessible in the immediate work
area.[3]

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all required PPE is correctly worn. Designate a specific
area for handling within a certified chemical fume hood.[5] Ensure all necessary equipment
(pipettes, glassware, etc.) is clean and readily accessible.

o Transferring: When transferring the liquid, use appropriate tools such as a pipette to avoid
splashing.

e Dissolving: When preparing solutions, slowly add the compound to the solvent to avoid
splashing.[5]

o Reactions: All reactions involving this compound should be conducted in closed systems or
within the fume hood.[3]

Disposal Plan

Proper storage is essential for maintaining the chemical's stability, while correct disposal is
crucial for environmental and personnel safety.

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5] The
recommended storage temperature is 4°C under a nitrogen atmosphere.[1]

o Keep away from strong oxidizing agents and strong acids.[6]
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Waste Disposal:

» Dispose of unused material and its container as hazardous chemical waste in accordance
with local, state, and federal regulations.[5]

» Do not allow the product to enter drains.[6]

o Contaminated packaging and materials (e.g., gloves, pipette tips) should also be disposed of
as hazardous waste.

Visual Guides
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Caption: Workflow for handling Hydroxy-PEG3-(CH2)2-Boc.
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Caption: Relationship between chemical hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Hydroxy-
PEG3-(CH2)2-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673973#personal-protective-equipment-for-
handling-hydroxy-peg3-ch2-2-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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